![molecular formula C21H19FN2O3 B4533153 3-({3-[(4-fluorophenyl)amino]-1-piperidinyl}carbonyl)-2H-chromen-2-one](/img/structure/B4533153.png)
3-({3-[(4-fluorophenyl)amino]-1-piperidinyl}carbonyl)-2H-chromen-2-one
Overview
Description
3-({3-[(4-fluorophenyl)amino]-1-piperidinyl}carbonyl)-2H-chromen-2-one, commonly known as FLI-06, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. FLI-06 is a synthetic compound that has been shown to inhibit the activity of a protein called cytoplasmic dynein, which plays a crucial role in intracellular transport.
Scientific Research Applications
Anti-proliferative Properties and DNA Binding
A study by Ahagh et al. (2019) investigated the synthesis of 3-amino-1-aryl-1H-benzo[f]chromene-2-carbonitrile derivatives and their cytotoxic potencies on HT-29 cells. Among these compounds, 3-amino-1-(4-fluorophenyl)-1H-benzo[f]chromene-2-carbonitrile showed potent cytotoxic activity through the induction of cell cycle arrest and apoptosis. The compound was found to interact with DNA through groove binding, highlighting its potential as a chemotherapeutic agent for colon cancer treatment (Ahagh et al., 2019).
Anticancer Activity
El-Agrody et al. (2020) synthesized a series of pyrano[3, 2-c]chromene derivatives with significant in vitro anticancer activity against several cancer cell lines, including breast, colon, and liver cancers. These compounds induced cell cycle arrest and apoptosis, indicating their potential as therapeutic agents in cancer treatment (El-Agrody et al., 2020).
Antimicrobial Activity
Okasha et al. (2022) synthesized and evaluated the antimicrobial efficacy of a chromene derivative, demonstrating favorable activities that paralleled those of reference antimicrobial agents. This suggests its potential utility in developing new antimicrobial agents (Okasha et al., 2022).
Photophysical and Antiviral Properties
Althagafi et al. (2018) reported the synthesis of fluorenones with enhanced photophysical properties and moderate activity against HIV-1. This highlights the compound's utility in creating antiviral agents with potential applications in treating viral infections (Althagafi et al., 2018).
Antibacterial and Antioxidant Activities
Abdelwahab and Fekry (2022) synthesized substituted chromene compounds displaying potential analgesic, anticonvulsant, antibacterial, and antioxidant activities. These findings underscore the compound's versatility in pharmaceutical applications (Abdelwahab & Fekry, 2022).
Estrogen Receptor Binding and Molecular Docking
Parveen et al. (2017) synthesized chromene and quinoline conjugates with significant cytotoxic activities against breast cancer cell lines and promising interactions with estrogen receptors, indicating their potential as anticancer agents (Parveen et al., 2017).
Properties
IUPAC Name |
3-[3-(4-fluoroanilino)piperidine-1-carbonyl]chromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O3/c22-15-7-9-16(10-8-15)23-17-5-3-11-24(13-17)20(25)18-12-14-4-1-2-6-19(14)27-21(18)26/h1-2,4,6-10,12,17,23H,3,5,11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIZXHLNKAXHETQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC3=CC=CC=C3OC2=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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